2-[(2-fluorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole

• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C17H15FN2O2S/c1-12-6-8-14(9-7-12)21-10-16-19-20-17(22-16)23-11-13-4-2-3-5-15(13)18/h2-9H,10-11H2,1H3
• InChI Key: PIKOZACFBCTTTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NN=C(O2)SCC3=CC=CC=C3F
• Molecular Formula: C17H15FN2O2S
• Molecular Weight: 330.4 g/mol

Description

2-[(2-fluorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole is a chemical compound that has been extensively studied for its scientific research applications. This compound is an oxadiazole derivative that has shown potential in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-[(2-fluorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole is not fully understood. However, studies have suggested that the compound may exert its biological effects through various mechanisms, including inhibition of protein synthesis, disruption of mitochondrial function, and modulation of cellular signaling pathways. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific research application. Studies have shown that the compound can induce apoptosis in cancer cells, inhibit fungal growth, reduce inflammation, and protect neurons from oxidative damage. The compound has also been shown to have antibacterial and antiviral activity. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-fluorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole in lab experiments is its diverse range of potential applications. The compound has shown promising results in various areas of research, making it a valuable tool for scientists. However, one limitation of using this compound is its complex synthesis method, which requires expertise in organic chemistry and careful attention to detail. Additionally, further research is needed to fully understand the potential side effects and toxicity of this compound.

Future Directions

There are several future directions for research on 2-[(2-fluorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole. One area of research could focus on the development of more efficient and cost-effective synthesis methods for this compound. Another area of research could focus on exploring the full potential of this compound as an anticancer agent, antifungal agent, antitubercular agent, and antiviral agent. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound. Overall, this compound has shown promising results in various areas of research, and further exploration of its potential is warranted.

Scientific Research Applications

The scientific research applications of 2-[(2-fluorobenzyl)thio]-5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole are diverse and extensive. This compound has been studied for its potential as an anticancer agent, antifungal agent, antitubercular agent, and antiviral agent. It has also been studied for its potential as a neuroprotective agent, anti-inflammatory agent, and antioxidant agent. The compound has shown promising results in various in vitro and in vivo studies, and further research is needed to explore its full potential in these areas.